Cas no 887652-16-6 (10H-Phenothiazine-3,7-dicarboxaldehyde, 10-octyl-)

• Product name: 10H-Phenothiazine-3,7-dicarboxaldehyde, 10-octyl-
• CAS No: 887652-16-6
• MF: C₂₂H₂₅NO₂S
• MW: 367.5044
• CID: 621946
• PubChem ID: 71408236

10H-Phenothiazine-3,7-dicarboxaldehyde, 10-octyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-3,7-dicarboxaldehyde, 10-octyl-
• 10-octylphenothiazine-3,7-dicarbaldehyde
• DTXSID40828245
• 10-Octyl-10H-phenothiazine-3,7-dicarbaldehyde
• 887652-16-6

• Inchi： InChI=1S/C22H25NO2S/c1-2-3-4-5-6-7-12-23-19-10-8-17(15-24)13-21(19)26-22-14-18(16-25)9-11-20(22)23/h8-11,13-16H,2-7,12H2,1H3
• InChI Key： PBTVRTQXVQYIOL-UHFFFAOYSA-N
• SMILES： CCCCCCCCN1C2=C(C=C(C=C2)C=O)SC3=C1C=CC(=C3)C=O

Computed Properties

• Exact Mass: 367.16060021g/mol
• Monoisotopic Mass: 367.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 62.7Ų